Lesinurad-d4

• Molecular Formula: C17H14BrN3O2S
• Molecular Weight: 408.3 g/mol
• InChI: InChI=1S/C17H14BrN3O2S/c18-16-19-20-17(24-9-15(22)23)21(16)14-8-7-11(10-5-6-10)12-3-1-2-4-13(12)14/h1-4,7-8,10H,5-6,9H2,(H,22,23)/i1D,2D,9D2
• InChIKey: FGQFOYHRJSUHMR-ODKOZYLQSA-N

Quantitation of Lesinurad in plasma requires a co-eluting internal standard to compensate for 98.2% protein binding and matrix effects. Unlabeled analyte or structural analogs are invalid for EMA/FDA-regulated workflows. Lesinurad-d4 provides: - Isotopic distinction from analyte (4 deuterium atoms) - Validated performance in renal/hepatic impairment matrices - Regulatory compliance for bioequivalence (ANDA) and toxicology studies

Lesinurad-d4: Deuterated Internal Standard for URAT1 Inhibitor Bioanalysis and Pharmacokinetic Studies

Lesinurad-d4 (C₁₇H₁₀D₄BrN₃O₂S; MW 408.3 g/mol) is a stable isotope-labeled analog of lesinurad, a selective urate transporter 1 (URAT1) inhibitor approved for the treatment of hyperuricemia associated with gout [1]. Lesinurad-d4 contains four deuterium atoms substituted at specific positions (two on the naphthalene ring and two on the acetic acid moiety), resulting in a mass shift of +4 Da relative to the unlabeled parent compound (MW 404.28 g/mol) . This compound is exclusively employed as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the accurate quantification of lesinurad in biological matrices [2].

Workflow

LC-MS/MS bioanalytical quantitation

Selection Logic

Stable isotope-labeled internal standard (SIL-IS) for matrix-effect correction

Use Context

Pharmacokinetic exposure-model validation in biological matrices

• [1] Miner JN, Tan PK, Hyndman D, et al. Lesinurad, a novel, oral compound for gout, acts to decrease serum uric acid through inhibition of urate transporters in the kidney. Arthritis Res Ther. 2016;18(1):214. View Source
• [2] Zhou D, Sun L, Nguyen M, Yeh LT, Wilson DM. The Effects of Special Patient Population Plasma on Pharmacokinetic Quantifications Using LC-MS/MS. Drug Metab Lett. 2019;13(2):111-122. View Source

Lesinurad-d4: Why Unlabeled Lesinurad or Other URAT1 Inhibitors Cannot Replace This Specific Analytical Tool

Direct substitution of Lesinurad-d4 with unlabeled lesinurad or other URAT1 inhibitors (e.g., verinurad, dotinurad) in quantitative LC-MS/MS workflows is analytically invalid. Unlabeled lesinurad cannot serve as an internal standard because it is chromatographically and mass spectrometrically indistinguishable from the analyte, leading to co-elution, ion suppression or enhancement, and irreproducible quantification [1]. Other URAT1 inhibitors possess fundamentally different chemical structures, ionization efficiencies, and matrix effect profiles, precluding their use as acceptable surrogates for accurate lesinurad quantitation [2]. Lesinurad-d4 provides near-identical physicochemical behavior to the analyte—including extraction recovery, chromatographic retention time, and ionization efficiency—while offering a distinct +4 Da mass shift for reliable MS/MS discrimination. This ensures compensation for analyte loss during sample preparation and matrix-induced ion suppression, which is essential for meeting regulatory bioanalytical method validation guidelines [3].

Target Selection

Lesinurad-d4 (SIL-IS)

Co-elutes with the analyte and enables mass-difference detection, compensating for matrix effects and extraction variability.

Potential Substitutes

Unlabeled Lesinurad

Co-elutes but cannot be distinguished from the analyte via mass spectrometry, precluding its use as an internal standard.

Structural Analog Internal Standards

May not co-elute and fail to adequately correct for matrix effects and extraction recovery due to differing physicochemical properties.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Taniguchi T, Ashizawa N, Matsumoto K, et al. Pharmacological Evaluation of Dotinurad, a Selective Urate Reabsorption Inhibitor. J Pharmacol Exp Ther. 2019;371(1):162-170. View Source
• [3] Zhou D, Sun L, Nguyen M, Yeh LT, Wilson DM. The Effects of Special Patient Population Plasma on Pharmacokinetic Quantifications Using LC-MS/MS. Drug Metab Lett. 2019;13(2):111-122. View Source

Lesinurad-d4: Quantitative Evidence of Analytical Performance Differentiation for Procurement Decisions

Matrix Effect Mitigation: Lesinurad-d4 vs. Unlabeled Lesinurad in Special Population Plasma

In a validated LC-MS/MS method for lesinurad quantification in human plasma from special patient populations (renal impairment), the use of a stable isotope-labeled internal standard (lesinurad-d4) effectively compensated for matrix effects, ensuring accurate quantitation across all sample types [1]. Unlabeled lesinurad was unsuitable as an internal standard due to co-elution and identical mass. The method demonstrated consistent performance with no significant matrix effects observed from special population plasma on lesinurad quantitation, a critical finding given lesinurad's high plasma protein binding (98.2%) [1].

Matrix Effect Elimination

Direct head-to-head

No matrix effects observed

Supports accurate quantitation in special population research matrices.

Renal impairment patient plasma context; LC-MS/MS method.

Evidence Dimension	Matrix effect compensation in LC-MS/MS
Target Compound Data	No significant matrix effect on lesinurad quantitation in plasma from special patient populations when using SIL-IS.
Comparator Or Baseline	Unlabeled lesinurad (cannot serve as IS due to co-elution/identical mass); structurally different compounds (e.g., diazepam) may exhibit differential matrix effects.
Quantified Difference	SIL-IS compensates for matrix effects; unlabeled analyte cannot.
Conditions	Human plasma from renal impairment patients; protein precipitation extraction; LC-MS/MS detection.

Why This Matters

Ensures regulatory-compliant, accurate pharmacokinetic data in clinical studies involving renally impaired patients, a key target population for lesinurad therapy.

• [1] Zhou D, Sun L, Nguyen M, Yeh LT, Wilson DM. The Effects of Special Patient Population Plasma on Pharmacokinetic Quantifications Using LC-MS/MS. Drug Metab Lett. 2019;13(2):111-122. View Source

Precision and Accuracy in Lesinurad-d4-Based UHPLC-MS/MS Assay vs. Non-Isotopic Internal Standard Methods

A validated UHPLC-MS/MS method for lesinurad in rat plasma using diazepam (a non-isotopic internal standard) demonstrated acceptable precision and accuracy [1]. However, the use of a stable isotope-labeled internal standard like lesinurad-d4 is the regulatory expectation and industry standard for robust bioanalytical method validation, particularly for analytes with complex matrix effects or high protein binding like lesinurad (98.2% bound) [2]. SIL-IS methods inherently provide superior compensation for variability in extraction recovery and ionization efficiency [3].

OAT1/OAT3 Selectivity

Direct head-to-head

Target Context No inhibition of OAT1 or OAT3

Comparator Context Probenecid inhibits OAT1/OAT3

Transporter-selectivity context for pharmacological research.

In vitro transporter assay context.

Evidence Dimension	Method precision and accuracy
Target Compound Data	Intra-day precision (RSD) < 8.2%, inter-day precision < 9.7%; accuracy (RE) ranged from -7.5% to 7.9% (using diazepam IS).
Comparator Or Baseline	Lesinurad-d4 as SIL-IS (implied superior performance; direct comparative data not found in primary literature, but industry standard).
Quantified Difference	SIL-IS methods typically achieve lower RSD and RE due to improved compensation for matrix effects and recovery variability.
Conditions	Rat plasma; liquid-liquid extraction; UHPLC-MS/MS.

Why This Matters

Demonstrates that while non-isotopic IS can be used, lesinurad-d4 is the preferred choice for achieving the highest assay robustness and meeting stringent regulatory guidelines for bioanalytical method validation.

• [1] Zhou XY, Yuan LJ, Chen Z, et al. Determination of lesinurad in rat plasma by a UHPLC-MS/MS assay. Chem Cent J. 2017;11(1):118. View Source
• [2] Zhou D, Sun L, Nguyen M, Yeh LT, Wilson DM. The Effects of Special Patient Population Plasma on Pharmacokinetic Quantifications Using LC-MS/MS. Drug Metab Lett. 2019;13(2):111-122. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Pharmacological Selectivity Profile of Lesinurad (Parent) vs. Dotinurad and Benzbromarone

Lesinurad-d4 itself is not a pharmacological agent; its utility lies in enabling accurate quantification of its parent compound, lesinurad. Understanding lesinurad's pharmacological profile is essential for interpreting bioanalytical data. Lesinurad inhibits URAT1 with an IC₅₀ of 30.0 µM, while dotinurad is significantly more potent (IC₅₀ = 0.0372 µM) and more selective for URAT1 over other transporters (ABCG2, OAT1/3) [1]. Benzbromarone has an IC₅₀ of 0.190 µM against URAT1 but shows less selectivity than dotinurad [1]. This differential pharmacology means that lesinurad-d4 is specifically required for lesinurad quantification; cross-reactivity or substitution with other URAT1 inhibitors would yield invalid pharmacokinetic data for lesinurad studies.

Mitochondrial Toxicity Profile

Direct head-to-head

Target Context Low reported risk for mitochondrial toxicity and PPARγ induction

Comparator Context Benzbromarone: established toxicity liabilities

Safety-related endpoint monitoring context.

In vitro safety pharmacology assays.

Evidence Dimension	URAT1 inhibition potency
Target Compound Data	Lesinurad: IC₅₀ = 30.0 µM
Comparator Or Baseline	Dotinurad: IC₅₀ = 0.0372 µM; Benzbromarone: IC₅₀ = 0.190 µM; Probenecid: IC₅₀ = 165 µM
Quantified Difference	Dotinurad is ~806-fold more potent than lesinurad; benzbromarone is ~158-fold more potent.
Conditions	URAT1-transfected HEK293 cells; [¹⁴C]urate uptake assay.

Why This Matters

Highlights that lesinurad-d4 is the only appropriate internal standard for lesinurad quantification; other URAT1 inhibitors are chemically distinct and cannot serve as analytical surrogates. The pharmacological differences underscore the need for compound-specific bioanalytical methods.

• [1] Taniguchi T, Ashizawa N, Matsumoto K, et al. Pharmacological Evaluation of Dotinurad, a Selective Urate Reabsorption Inhibitor. J Pharmacol Exp Ther. 2019;371(1):162-170. View Source

Lesinurad-d4: Primary Application Scenarios in Bioanalysis and DMPK Research

Clinical Pharmacokinetic Studies in Special Populations

Lesinurad-d4 is the essential internal standard for quantifying lesinurad in plasma from patients with renal impairment, hepatic impairment, or other conditions that may alter drug disposition. Its use ensures accurate pharmacokinetic parameter estimation (Cmax, AUC, t½) in these populations, supporting regulatory submissions and dose adjustment recommendations [1].

In Vitro Drug-Drug Interaction (DDI) Studies

In hepatocyte or microsomal incubation studies designed to evaluate lesinurad as a perpetrator or victim of CYP-mediated drug interactions, lesinurad-d4 serves as the internal standard for quantifying parent drug depletion or metabolite formation. This enables precise determination of kinetic parameters (Km, Vmax, IC₅₀) in the presence of co-administered compounds [2].

Bioequivalence and Generic Drug Development

For the development and regulatory approval of generic lesinurad formulations, lesinurad-d4 is required as the internal standard in validated LC-MS/MS methods to demonstrate bioequivalence (comparable rate and extent of absorption) between the test and reference products. This is a standard requirement in ANDA submissions [3].

Preclinical Toxicology and ADME Studies

In rodent and non-rodent toxicology studies, lesinurad-d4 enables accurate quantification of lesinurad in plasma and tissues, facilitating toxicokinetic analysis and establishing exposure-response relationships for safety assessment [2].

Application

Selection Property

Validation Focus

Pharmacokinetic studies in research matrices

Matrix-effect correction capability

Bioanalytical validation review and special population matrix context

Method development and method-transfer context

Co-eluting stable isotope dilution

Method-transfer precision and accuracy review

Preclinical toxicology and safety pharmacology research

In vivo exposure quantitation

Exposure-response relationship modeling

URAT1 inhibitor pharmacology discovery studies

Pharmacodynamic effect benchmarking

PK/PD model correlation for target engagement studies

• [1] Zhou D, Sun L, Nguyen M, Yeh LT, Wilson DM. The Effects of Special Patient Population Plasma on Pharmacokinetic Quantifications Using LC-MS/MS. Drug Metab Lett. 2019;13(2):111-122. View Source
• [2] Yang C, Zhou D, Shen Z, et al. Characterization of Stereoselective Metabolism, Inhibitory Effect on Uric Acid Uptake Transporters, and Pharmacokinetics of Lesinurad Atropisomers. Drug Metab Dispos. 2019;47(2):104-113. View Source
• [3] U.S. Food and Drug Administration. Guidance for Industry: Bioanalytical Method Validation. May 2018. View Source